Cas no 2649087-58-9 (1-isocyanatopent-2-ene)

• Product Name: 1-isocyanatopent-2-ene
• CAS No: 2649087-58-9
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 6613888
• PubChem ID: 58617767
• Update Time: 2025-08-04

1-isocyanatopent-2-ene Chemical and Physical Properties

Names and Identifiers

• 1-isocyanatopent-2-ene
• 2649087-58-9
• EN300-1841851

• Inchi： 1S/C6H9NO/c1-2-3-4-5-7-6-8/h3-4H,2,5H2,1H3/b4-3+
• InChI Key： WNJQTAAITBOEPP-ONEGZZNKSA-N
• SMILES： O=C=NC/C=C/CC

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 1-isocyanatopent-2-ene

Introduction to 1-Isocyanatopent-2-ene (CAS No: 2649087-58-9)

1-Isocyanatopent-2-ene, identified by the Chemical Abstracts Service Number (CAS No) 2649087-58-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of isocyanates, which are known for their versatile reactivity and utility in the synthesis of polymers, pharmaceuticals, and agrochemicals. The unique structure of 1-isocyanatopent-2-ene, featuring a linear aliphatic chain with an isocyanate functional group at one end, makes it a valuable intermediate in various synthetic pathways.

The isocyanate functional group (-N=C=O) in 1-isocyanatopent-2-ene is highly reactive and capable of undergoing a wide range of chemical transformations. These transformations include condensation reactions with amines to form urethanes, reactions with water to produce carbamic acids, and polymerization to form polyurethanes. The presence of the pent-2-ene backbone provides additional flexibility and reactivity, allowing for further functionalization and modification. This makes 1-isocyanatopent-2-ene a versatile building block for the synthesis of complex molecules.

In recent years, there has been growing interest in the applications of isocyanates like 1-isocyanatopent-2-ene in pharmaceutical research. Isocyanates have been explored as key intermediates in the synthesis of biologically active compounds, including drugs targeting various diseases. For instance, studies have shown that derivatives of isocyanates can exhibit anti-inflammatory, antimicrobial, and anti-cancer properties. The reactivity of the isocyanate group allows for the introduction of diverse functional groups, enabling the design of molecules with tailored biological activities.

One of the most promising areas of research involving 1-isocyanatopent-2-ene is its use in drug development. Researchers have been investigating its potential as a precursor for the synthesis of novel therapeutic agents. The ability to modify the structure of 1-isocyanatopent-2-ene at multiple positions offers a high degree of flexibility in designing molecules that can interact with specific biological targets. This has led to several innovative approaches in medicinal chemistry, where 1-isocyanatopent-2-ene derivatives have been used to develop new drugs with improved efficacy and reduced side effects.

The polymerization properties of 1-isocyanatopent-2-ene also make it an interesting material for advanced materials science applications. Polyurethanes derived from this compound exhibit unique properties such as thermal stability, mechanical strength, and biodegradability. These characteristics have opened up possibilities for its use in coatings, adhesives, elastomers, and even biomedical materials like drug delivery systems and tissue engineering scaffolds. The growing demand for sustainable and high-performance materials has further highlighted the importance of compounds like 1-isocyanatopent-2-ene in industrial applications.

Recent advancements in synthetic chemistry have also contributed to a deeper understanding of the reactivity patterns of 1-isocyanatopent-2-ene. Techniques such as computational chemistry and high-resolution spectroscopy have enabled researchers to elucidate reaction mechanisms and optimize synthetic routes. These developments have not only improved the efficiency of producing 1-isocyanatopent-2-ene but also expanded its potential applications in various fields.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of 1-isocyanatopent-2-ene derivatives. Several preclinical studies have demonstrated promising results in treating conditions such as inflammation, infection, and cancer. The ability to fine-tune the molecular structure allows for the development of drugs that can selectively target pathological processes without affecting healthy tissues. This precision targeting is a key factor in improving patient outcomes and reducing adverse effects.

In addition to pharmaceutical applications, 1-isocyanatopent-2-ene has shown potential in other areas such as agrochemicals and specialty chemicals. Its reactivity enables the synthesis of compounds that can serve as pesticides, herbicides, and fungicides. These derivatives can offer new solutions to agricultural challenges while maintaining environmental safety standards. Furthermore, 1-isocyanatopent-2-ene based polymers are being explored for their use in advanced industrial applications where durability and chemical resistance are essential.

The future prospects for 1-isocyanatopent-2-ene are bright, with ongoing research aimed at uncovering new applications and improving existing ones. As our understanding of its chemical properties continues to grow, so does its potential to contribute to innovation across multiple industries. Whether it's through drug development or advanced materials science, 1-isocyanatopent-2-ene stands out as a compound with immense promise and versatility.